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Compound of Interest

Compound Name:
(2-Amino-5-hydroxyphenyl)

(phenyl)methanone

Cat. No.: B097654 Get Quote

In-Depth Technical Guide: (2-Amino-5-
hydroxyphenyl)(phenyl)methanone
Disclaimer: This document provides a summary of available information on (2-Amino-5-
hydroxyphenyl)(phenyl)methanone. It is important to note that experimental data for several

key physicochemical properties, including melting point, boiling point, and solubility, as well as

spectroscopic data (NMR, IR, and Mass Spectrometry), are not readily available in the public

domain. The information provided herein is based on available chemical supplier data and

published synthesis routes for this and structurally related compounds.

Chemical Identity and Structure
(2-Amino-5-hydroxyphenyl)(phenyl)methanone, also known as 2-Amino-5-

hydroxybenzophenone, is an aromatic ketone containing both an amino and a hydroxyl

functional group.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name (2-Amino-5-hydroxyphenyl)(phenyl)methanone

CAS Number 17562-32-2[1][2][3]

Molecular Formula C₁₃H₁₁NO₂[1]

Molecular Weight 213.23 g/mol [1]

Canonical SMILES C1=CC=C(C=C1)C(=O)C2=C(C=C(C=C2)O)N

InChI Key Information not available

Physicochemical Properties
Detailed experimental physicochemical data for (2-Amino-5-hydroxyphenyl)
(phenyl)methanone is limited. For comparative purposes, properties of structurally similar

compounds are presented where available.

Table 2: Physical and Chemical Properties
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Property Value Notes

Melting Point Data not available

The related compound (2-

Amino-5-chlorophenyl)

(phenyl)methanone has a

melting point of 96-100 °C.

Boiling Point Data not available

The related compound (2-

Amino-5-chlorophenyl)

(phenyl)methanone has a

boiling point of 207 °C.

Solubility Data not available

Expected to be soluble in

organic solvents like ethanol,

methanol, and DMSO.

pKa Data not available

The presence of both an acidic

phenol and a basic amine

suggests amphoteric

character.

Appearance Information not available
Many aminobenzophenones

are yellow crystalline solids.

Spectroscopic Data
No specific experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for

(2-Amino-5-hydroxyphenyl)(phenyl)methanone has been identified in the available

literature. Characterization of this compound would require experimental analysis.

Experimental Protocols
Synthesis
A documented method for the synthesis of (2-Amino-5-hydroxyphenyl)(phenyl)methanone is

the demethylation of 2-amino-5-methoxybenzophenone.[2][4]

Protocol: Demethylation of 2-amino-5-methoxybenzophenone

Reactants:
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2-amino-5-methoxybenzophenone

48% Hydrobromic acid

Procedure:

Combine 2-amino-5-methoxybenzophenone with an excess of 48% hydrobromic acid.

Heat the mixture to boiling and maintain reflux for 8 hours.

After the reaction is complete, cool the mixture and neutralize it carefully to precipitate the

product.

Isolate the solid product by filtration.

Wash the product with water to remove any remaining salts.

Dry the purified (2-Amino-5-hydroxyphenyl)(phenyl)methanone.

Yield: 85%[2][4]

2-Amino-5-methoxybenzophenone (2-Amino-5-hydroxyphenyl)(phenyl)methanone48% HBr, reflux, 8h

Click to download full resolution via product page

Caption: Synthesis of (2-Amino-5-hydroxyphenyl)(phenyl)methanone.

Analytical Workflow
A general workflow for the analysis and characterization of the synthesized (2-Amino-5-
hydroxyphenyl)(phenyl)methanone would involve the following steps.
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Synthesis & Purification

Structural Characterization Purity Assessment

Synthesis of (2-Amino-5-hydroxyphenyl)(phenyl)methanone

Purification (e.g., Recrystallization, Chromatography)

NMR Spectroscopy (¹H, ¹³C) HPLC/UPLC

Mass Spectrometry

IR Spectroscopy

Melting Point Analysis

Click to download full resolution via product page

Caption: General analytical workflow for compound characterization.

Safety and Handling
A specific Safety Data Sheet (SDS) for (2-Amino-5-hydroxyphenyl)(phenyl)methanone is

not readily available. However, based on the safety information for structurally similar

compounds such as (2-amino-5-chlorophenyl)phenyl-methanone, the following general

precautions should be observed:

Hazard Statements: May cause skin irritation, serious eye irritation, and respiratory irritation.

Precautionary Statements:
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Wear protective gloves, protective clothing, eye protection, and face protection.

Wash hands thoroughly after handling.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Use only in a well-ventilated area.

In case of contact with eyes, rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing.

If on skin, wash with plenty of soap and water.

It is imperative to consult a comprehensive and compound-specific Safety Data Sheet before

handling this chemical.

Potential Applications
Derivatives of 2-aminobenzophenone are important intermediates in the synthesis of various

pharmaceuticals and heterocyclic compounds. For instance, they are precursors for the

synthesis of benzodiazepines, quinolines, and acridones. The specific applications of (2-
Amino-5-hydroxyphenyl)(phenyl)methanone would need to be determined through further

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(2-Amino-5-hydroxyphenyl)(phenyl)methanone
chemical properties and structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097654#2-amino-5-hydroxyphenyl-phenyl-
methanone-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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